Cas no 1198291-07-4 (2-4-(dimethylamino)phenyl-2-methylpropanal)
2-4-(dimethylamino)phenyl-2-methylpropanal Chemical and Physical Properties
Names and Identifiers
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- 2-4-(dimethylamino)phenyl-2-methylpropanal
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2-4-(dimethylamino)phenyl-2-methylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843278-1g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1843278-5g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 5g |
$3687.0 | 2023-09-19 | ||
| Enamine | EN300-1843278-10g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 10g |
$5467.0 | 2023-09-19 | ||
| Enamine | EN300-1843278-0.05g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1843278-0.1g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1843278-0.25g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1843278-0.5g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1843278-1.0g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1843278-2.5g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1843278-5.0g |
2-[4-(dimethylamino)phenyl]-2-methylpropanal |
1198291-07-4 | 5g |
$3687.0 | 2023-06-01 |
2-4-(dimethylamino)phenyl-2-methylpropanal Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 2-4-(dimethylamino)phenyl-2-methylpropanal
Introduction to 2-4-(Dimethylamino)phenyl-2-methylpropanal (CAS No. 1198291-07-4)
2-4-(Dimethylamino)phenyl-2-methylpropanal, also known by its CAS number 1198291-07-4, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dimethylamino group and a methylpropanal moiety, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The chemical formula of 2-4-(Dimethylamino)phenyl-2-methylpropanal is C13H17NO, and its molecular weight is approximately 203.28 g/mol. The compound's structural features contribute to its reactivity and functional versatility, enabling it to participate in a wide range of chemical reactions. These properties have led to its use in the development of new drugs and therapeutic agents.
In recent years, research on 2-4-(Dimethylamino)phenyl-2-methylpropanal has focused on its potential applications in the treatment of various diseases. One notable area of interest is its role as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders. Studies have shown that compounds derived from 2-4-(Dimethylamino)phenyl-2-methylpropanal exhibit enhanced bioavailability and reduced side effects compared to existing SSRIs.
Beyond its use in pharmaceuticals, 2-4-(Dimethylamino)phenyl-2-methylpropanal has also been explored for its potential in the development of novel materials and catalysts. Its ability to form stable complexes with transition metals makes it a promising candidate for catalytic applications in organic synthesis. Researchers have reported that complexes derived from this compound can significantly enhance the efficiency and selectivity of various catalytic reactions, such as hydrogenation and oxidation processes.
The synthesis of 2-4-(Dimethylamino)phenyl-2-methylpropanal typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 4-dimethylaminobenzaldehyde with 2-methylpropionaldehyde, followed by further functionalization steps to achieve the desired product. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalyst selection.
In terms of safety and handling, while 2-4-(Dimethylamino)phenyl-2-methylpropanal is not classified as a hazardous material, it should be handled with appropriate precautions due to its reactivity and potential for skin and eye irritation. Proper personal protective equipment (PPE) should be worn during handling, and the compound should be stored in a well-ventilated area away from incompatible substances.
The environmental impact of 2-4-(Dimethylamino)phenyl-2-methylpropanal is another important consideration. Efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce the use of hazardous solvents. Green chemistry principles are increasingly being applied to the production of this compound to ensure environmental responsibility.
In conclusion, 2-4-(Dimethylamino)phenyl-2-methylpropanal (CAS No. 1198291-07-4) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique chemical properties make it an attractive candidate for the development of new drugs, catalysts, and materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.
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